N-((2-methylbenzo[d]thiazol-5-yl)carbamothioyl)benzamide

• IUPAC Name: N-[(2-methyl-1,3-benzothiazol-5-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H13N3OS2/c1-10-17-13-9-12(7-8-14(13)22-10)18-16(21)19-15(20)11-5-3-2-4-6-11/h2-9H,1H3,(H2,18,19,20,21)
• InChI Key: YMELIBDPHGNIGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)NC(=S)NC(=O)C3=CC=CC=C3
• Molecular Formula: C16H13N3OS2
• Molecular Weight: 327.4 g/mol

Description

“N-((2-methylbenzo[d]thiazol-5-yl)carbamothioyl)benzamide” is a chemical compound that has attracted much interest in scientific research. It is a derivative of thiazole carbamothioyl benzamide.

Synthesis Analysis

The thiazole carbamothioyl benzamide derivative (H2L) and its complexes with Mn(II), Cu(II), and Ni(II), are discussed in this study. The reaction between benzoyl isothiocyanate and benzo[d]thiazol-2-amine produced the thiazole carbamothioyl benzamide moiety.

Molecular Structure Analysis

Analytical, spectroscopic, and magnetic studies were used to clarify the structures of these substances. DFT confirmed the octahedral construction of all complexes.

Chemical Reactions Analysis

Thiazole carbamothioyl benzamide metal complex thermal degradation behavior was investigated. The kinetics for all studied compounds (Ea, A, ΔG*, ΔS*, and ΔH*) have been calculated from thermal degradation phases.

Physical And Chemical Properties Analysis

The synthesized compounds’ molar conductivity exhibits a non-electrolytic characteristic.

Scientific Research Applications

Antitumor and Cytotoxic Activity

• .

O-GlcNAcase Inhibition for Neurodegenerative Diseases

• .

Antifungal Properties

• .

Biological Activities in Related Compounds

• .

Vitamin B1 (Thiamine) Connection

• .

Mechanism of Action

Target of Action

The primary target of N-((2-methylbenzo[d]thiazol-5-yl)carbamothioyl)benzamide, also known as 1-BENZOYL-3-(2-METHYL-1,3-BENZOTHIAZOL-5-YL)THIOUREA, is the cyclooxygenase (COX) enzymes . These enzymes play a crucial role in the conversion of arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Mode of Action

The compound interacts with COX enzymes, leading to their inhibition . This inhibition disrupts the conversion of arachidonic acid into thromboxane and prostaglandins, thereby reducing inflammation .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the arachidonic acid pathway . By inhibiting COX enzymes, the compound prevents the formation of pro-inflammatory mediators like thromboxane and prostaglandins from arachidonic acid . This leads to a reduction in inflammation and associated symptoms.

Result of Action

The primary result of the compound’s action is the reduction of inflammation . By inhibiting COX enzymes and disrupting the arachidonic acid pathway, the compound reduces the production of pro-inflammatory mediators. This leads to a decrease in inflammation and associated symptoms .

Safety and Hazards

Compounds 8 (a–e) and 9 (a–e) can be considered safe anti-inflammatory agents.